Cas no 533872-12-7 (4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533872-12-7
• MF: C₂₂H₂₀N₄O₄S₂
• MW: 468.548602104187
• CID: 6382189
• PubChem ID: 2159013
• Update Time: 2025-10-30

4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N-benzyl-N-ethylsulfamoyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
• Benzamide, 4-[[ethyl(phenylmethyl)amino]sulfonyl]-N-[5-(2-thienyl)-1,3,4-oxadiazol-2-yl]-
• F0559-0356
• 533872-12-7
• AKOS024583749
• 4-[benzyl(ethyl)sulfamoyl]-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
• EU-0021064
• Oprea1_556185
• 4-[benzyl(ethyl)sulfamoyl]-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]benzamide

• Inchi： 1S/C22H20N4O4S2/c1-2-26(15-16-7-4-3-5-8-16)32(28,29)18-12-10-17(11-13-18)20(27)23-22-25-24-21(30-22)19-9-6-14-31-19/h3-14H,2,15H2,1H3,(H,23,25,27)
• InChI Key： UYQMLBMFMRPLCL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2SC=CC=2)O1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 468.09259748g/mol
• Monoisotopic Mass: 468.09259748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Predicted)
• pka: 9.50±0.70(Predicted)

Additional information on 4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Compound CAS No. 533872-12-7: 4-Benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

The compound with CAS No. 533872-12-7, named 4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide moiety, a sulfamoyl group, and a thiophene ring fused with an oxadiazole ring system. The combination of these functional groups makes it a versatile molecule with unique chemical and biological properties.

Recent studies have highlighted the importance of oxadiazole derivatives in drug discovery and material science. The presence of the 1,3,4-oxadiazole ring in this compound suggests potential applications in the development of new pharmaceutical agents. For instance, oxadiazoles are known to exhibit anti-inflammatory, antitumor, and antimicrobial activities due to their ability to interact with various biological targets. The integration of a thiophene ring further enhances the compound's electronic properties, making it suitable for applications in optoelectronics and sensor technologies.

The benzamide moiety in this compound plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents. This feature is particularly advantageous in chemical synthesis and formulation development. Additionally, the sulfamoyl group contributes to the molecule's ability to act as a hydrogen bond donor or acceptor, which is essential for its interactions with biological systems.

One of the most promising aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that oxadiazole-based compounds can be easily functionalized to create libraries of molecules with diverse biological activities. For example, substituting the thiophene ring with other heterocyclic groups or modifying the sulfamoyl group can lead to novel compounds with enhanced pharmacokinetic profiles.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key steps include the preparation of the oxadiazole ring using a condensation reaction between an amine and a carbonyl compound, followed by the introduction of the thiophene substituent via Suzuki coupling or similar methods. The final step involves the coupling of the benzamide moiety using standard peptide coupling reagents.

The chemical stability of this compound has been tested under various conditions, including thermal stress and exposure to light. Results indicate that it is stable under normal storage conditions but may undergo degradation under harsh conditions such as high temperatures or strong oxidizing agents. This information is critical for its safe handling and storage in research and industrial settings.

From an environmental perspective, studies on the biodegradation of this compound suggest that it has moderate biodegradability under aerobic conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for minimizing environmental risks associated with its production and use.

In conclusion, 4-benzyl(ethyl)sulfamoyl-N-5-(thiophen-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 533872-12-7) is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an ideal candidate for further research into drug development, material science, and chemical synthesis. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in advancing modern chemistry and pharmacology.